Cas no 1350988-98-5 (3-(Pyrrolidin-1-ylmethyl)-1,4-thiazepane)

3-(Pyrrolidin-1-ylmethyl)-1,4-thiazepane structure

1350988-98-5 structure

Product Name:3-(Pyrrolidin-1-ylmethyl)-1,4-thiazepane

CAS No:1350988-98-5

MF:C₁₀H₂₀N₂S

MW:200.344201087952

MDL:MFCD22836515

CID:5045161

PubChem ID:71300280

Update Time:2023-08-25

3-(Pyrrolidin-1-ylmethyl)-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

- 3-(pyrrolidin-1-ylmethyl)-1,4-thiazepane
- 3-(Pyrrolidin-1-ylmethyl)-1,4-thiazepane
- MDL： MFCD22836515
- Inchi： 1S/C10H20N2S/c1-2-6-12(5-1)8-10-9-13-7-3-4-11-10/h10-11H,1-9H2
- InChI Key： MVRQYXDJZGVVRQ-UHFFFAOYSA-N
- SMILES： S1CCCNC(C1)CN1CCCC1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 146
XLogP3: 1.2
Topological Polar Surface Area: 40.6

3-(Pyrrolidin-1-ylmethyl)-1,4-thiazepane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	P221391-100mg	3-(pyrrolidin-1-ylmethyl)-1,4-thiazepane	1350988-98-5		100mg	$ 95.00	2022-06-03
TRC	P221391-500mg	3-(pyrrolidin-1-ylmethyl)-1,4-thiazepane	1350988-98-5		500mg	$ 390.00	2022-06-03
TRC	P221391-1g	3-(pyrrolidin-1-ylmethyl)-1,4-thiazepane	1350988-98-5		1g	$ 590.00	2022-06-03
Enamine	EN300-235135-0.05g	3-[(pyrrolidin-1-yl)methyl]-1,4-thiazepane	1350988-98-5	95%	0.05g	$612.0	2024-06-19
Enamine	EN300-235135-0.1g	3-[(pyrrolidin-1-yl)methyl]-1,4-thiazepane	1350988-98-5	95%	0.1g	$640.0	2024-06-19
Enamine	EN300-235135-0.25g	3-[(pyrrolidin-1-yl)methyl]-1,4-thiazepane	1350988-98-5	95%	0.25g	$670.0	2024-06-19
Enamine	EN300-235135-0.5g	3-[(pyrrolidin-1-yl)methyl]-1,4-thiazepane	1350988-98-5	95%	0.5g	$699.0	2024-06-19
Enamine	EN300-235135-1.0g	3-[(pyrrolidin-1-yl)methyl]-1,4-thiazepane	1350988-98-5	95%	1.0g	$728.0	2024-06-19
Enamine	EN300-235135-2.5g	3-[(pyrrolidin-1-yl)methyl]-1,4-thiazepane	1350988-98-5	95%	2.5g	$1428.0	2024-06-19
Enamine	EN300-235135-5.0g	3-[(pyrrolidin-1-yl)methyl]-1,4-thiazepane	1350988-98-5	95%	5.0g	$2110.0	2024-06-19

3-(Pyrrolidin-1-ylmethyl)-1,4-thiazepane Related Literature

1. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
2. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
3. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
4. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
5. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

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